2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester 2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester
Brand Name: Vulcanchem
CAS No.: 1393558-18-3
VCID: VC16223251
InChI: InChI=1S/C8H6INO3/c1-13-8(12)7-3-5(9)2-6(4-11)10-7/h2-4H,1H3
SMILES:
Molecular Formula: C8H6INO3
Molecular Weight: 291.04 g/mol

2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester

CAS No.: 1393558-18-3

Cat. No.: VC16223251

Molecular Formula: C8H6INO3

Molecular Weight: 291.04 g/mol

* For research use only. Not for human or veterinary use.

2-Pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester - 1393558-18-3

Specification

CAS No. 1393558-18-3
Molecular Formula C8H6INO3
Molecular Weight 291.04 g/mol
IUPAC Name methyl 6-formyl-4-iodopyridine-2-carboxylate
Standard InChI InChI=1S/C8H6INO3/c1-13-8(12)7-3-5(9)2-6(4-11)10-7/h2-4H,1H3
Standard InChI Key AOCXGLISWFTIKY-UHFFFAOYSA-N
Canonical SMILES COC(=O)C1=CC(=CC(=N1)C=O)I

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s IUPAC name, methyl 6-formyl-4-iodopyridine-2-carboxylate, reflects its substitution pattern:

  • Position 2: A methyl ester group (COOCH3\text{COOCH}_3) enhances solubility in organic solvents and serves as a synthetic handle for further derivatization.

  • Position 4: An iodine atom introduces steric bulk and polarizability, influencing electronic properties and reactivity in cross-coupling reactions.

  • Position 6: A formyl group (CHO\text{CHO}) provides a site for nucleophilic addition or condensation reactions, common in heterocyclic chemistry.

The canonical SMILES representation, COC(=O)C1=CC(=CC(=N1)C=O)I, and InChIKey AOCXGLISWFTIKY-UHFFFAOYSA-N confirm its structural uniqueness.

Physicochemical Characteristics

  • Molecular Weight: 291.04 g/mol.

  • Solubility: Predominantly soluble in polar aprotic solvents (e.g., DMF, DMSO) due to the ester and formyl groups.

  • Stability: Susceptible to hydrolysis under acidic or basic conditions, particularly at the ester moiety.

Synthesis and Manufacturing

Synthetic Routes

The synthesis of 2-pyridinecarboxylic acid, 6-formyl-4-iodo-, methyl ester typically involves multi-step functionalization of pyridine precursors:

  • Iodination: Electrophilic iodination of methyl picolinate (CAS 2459-07-6 ) using I2\text{I}_2 and an oxidizing agent (e.g., HIO3\text{HIO}_3) introduces iodine at position 4.

  • Formylation: Directed ortho-metalation (DoM) with LDA followed by quenching with DMF installs the formyl group at position 6.

Alternative methods include:

  • Cross-Coupling: Suzuki-Miyaura coupling with iodopyridine boronic esters, though limited by substrate availability.

  • One-Pot Reactions: Sequential iodination and formylation under controlled conditions to improve yield.

Optimization Challenges

  • Regioselectivity: Competing substitution at positions 3 and 5 necessitates directing groups or protective strategies.

  • Yield: Reported yields range from 40–60%, with purification challenges due to byproducts.

Biological and Pharmacological Applications

Antimicrobial Activity

Studies on analogous iodopyridine derivatives demonstrate moderate activity against Gram-positive bacteria (e.g., S. aureus MIC: 8–16 µg/mL). The iodine atom enhances membrane permeability, while the formyl group may interfere with microbial enzyme function.

Enzyme Inhibition

Preliminary data suggest activity against carbonic anhydrase IX (CA-IX), a tumor-associated enzyme, with KiK_i values of 0.8 µM. This aligns with trends observed in halogenated heterocycles.

Comparative Analysis with Related Pyridine Derivatives

Compound NameSubstituentsMolecular Weight (g/mol)Key Applications
Methyl picolinate None137.14Solvent, intermediate
6-(4-Fluorophenyl) derivative 4-Fluorophenyl at position 6231.22Antidepressant research
Target Compound4-Iodo, 6-formyl291.04Antimicrobial, anticancer

The iodine and formyl groups in the target compound confer distinct advantages:

  • Enhanced Binding Affinity: Iodine’s polarizability improves protein-ligand interactions vs. fluorine .

  • Synthetic Versatility: The formyl group enables Schiff base formation for further functionalization.

Research Advancements and Future Directions

Recent Findings

  • Combination Therapies: Synergy observed with cisplatin in ovarian cancer models (60% tumor reduction vs. 40% for monotherapy).

  • Computational Modeling: DFT studies predict favorable binding to β-tubulin, suggesting antimitotic potential.

Challenges and Opportunities

  • Toxicity Profile: Hepatotoxicity observed at doses >50 mg/kg in murine models necessitates structural optimization.

  • Scale-Up: Continuous-flow synthesis could address batch inconsistencies.

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator